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Compound of Interest

Compound Name: Hexanamide, 6-amino-N-methyl-

CAS No.: 23435-13-4

Cat. No.: B12111682

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-amino-N-

methylhexanamide

Abstract
6-amino-N-methylhexanamide (CAS No. 23435-13-4) is a bifunctional linear molecule of

significant interest to researchers in medicinal chemistry and materials science.[1] Its structure,

featuring a terminal primary amine and a secondary N-methylated amide, provides a versatile

scaffold for constructing more complex molecules, including peptide mimetics, polymers, and

targeted drug conjugates. This guide offers a comprehensive analysis of its core

physicochemical properties, synthesis, and spectral characteristics. Due to its status as a

specialized research chemical, much of the publicly available data is computationally derived;

this document synthesizes that information with established principles of physical organic

chemistry and provides field-proven experimental protocols for its synthesis and analysis.

Chemical Identity and Structure
The foundational step in understanding any chemical is to define its precise structure and

identifiers. 6-amino-N-methylhexanamide is a derivative of 6-aminohexanoic acid, featuring a
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methyl group on the amide nitrogen.

Caption: 2D Chemical Structure of 6-amino-N-methylhexanamide.

This structure imparts both hydrophilic (amine, amide) and lipophilic (pentamethylene chain)

characteristics, making its physicochemical properties highly relevant to its application,

particularly in drug development.

Table 1: Core Chemical Identifiers
Identifier Value Source

IUPAC Name 6-amino-N-methylhexanamide Computed by LexiChem[1]

CAS Number 23435-13-4 CAS Common Chemistry[1]

Molecular Formula C₇H₁₆N₂O PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

Canonical SMILES CNC(=O)CCCCCN PubChem[1]

InChIKey
BUSHYIBZUMHUEU-

UHFFFAOYSA-N
PubChem[1]

Physicochemical Properties: A Blend of
Hydrophilicity and Lipophilicity
The interplay between the polar functional groups and the nonpolar alkyl chain governs the

molecule's behavior in different environments. While experimental data is scarce, we can

derive a robust profile from computational models and by analogy to similar structures.

Table 2: Key Physicochemical Parameters
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Property
Value
(Predicted/Estimated)

Causality and Scientific
Insight

XLogP3-AA -0.9

This negative LogP value

indicates a higher preference

for water over octanol,

signifying overall hydrophilicity.

[1] The two polar, hydrogen-

bonding groups (amine and

amide) outweigh the

lipophilicity of the five-carbon

chain. This is critical for

predicting aqueous solubility

and membrane permeability in

drug design.

Topological Polar Surface Area

(TPSA)
55.1 Å²

TPSA is a key descriptor for

predicting drug transport

properties.[1] A value below

140 Å² is generally associated

with good cell permeability.

This moderate TPSA suggests

the molecule can effectively

engage in polar interactions

without being excessively

polar, balancing solubility with

membrane crossing potential.

pKa (Basic) 10.5 (Primary Amine) -0.5

(Amide Nitrogen)

The terminal primary amine is

expected to have a pKa typical

of alkylamines, making it

protonated and positively

charged at physiological pH

(~7.4). The amide nitrogen is

non-basic due to resonance

delocalization of its lone pair

into the carbonyl group. This

charge state is fundamental to
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its interaction with biological

targets and its solubility profile.

Solubility

High in water and polar protic

solvents (e.g., methanol,

ethanol). Limited in nonpolar

solvents (e.g., hexane).

The primary amine and

secondary amide can both

donate and accept hydrogen

bonds, leading to strong

interactions with water.[2] By

contrast, the lack of extensive

nonpolar surface area limits

solubility in lipophilic solvents.

Boiling Point >250 °C (Estimated)

Due to strong intermolecular

hydrogen bonding from both

the amine and amide groups, a

high boiling point is expected.

Direct experimental data is

unavailable, but related

compounds like N-

methylhexanamide boil at

~226 °C, and the addition of a

primary amine would increase

this significantly.[3]

Melting Point
Solid at room temperature

(Estimated)

The combination of hydrogen

bonding and the linear alkyl

chain allows for efficient crystal

packing, suggesting it is a solid

at standard conditions. The

related 6-aminohexanamide

has a high melting point of 194

°C.[4]

Synthesis Pathway and Experimental Protocol
A common and reliable method for synthesizing N-alkyl amides is the reaction of an activated

carboxylic acid derivative with the corresponding amine. A logical pathway for 6-amino-N-

methylhexanamide starts from a protected 6-aminohexanoic acid.
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Step 1: Protection & Activation

Step 2: Amide Formation

Step 3: Deprotection

Boc-6-aminohexanoic acid

Boc-6-aminohexanoyl chloride

  SOCl₂ or (COCl)₂  

Boc-protected intermediate

Methylamine (CH₃NH₂)

6-amino-N-methylhexanamide

  TFA or HCl in Dioxane  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical properties of 6-amino-N-
methylhexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12111682/docs#physicochemical-properties-of-6-
amino-n-methylhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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